Cas no 1361566-96-2 (3-Amino-5-(2,4,6-trichlorophenyl)pyridine)

3-Amino-5-(2,4,6-trichlorophenyl)pyridine is a halogenated pyridine derivative with a trichlorophenyl substituent, offering unique reactivity and structural properties for synthetic applications. Its amino and pyridine functionalities make it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks. The electron-withdrawing trichlorophenyl group enhances its utility in cross-coupling reactions and nucleophilic substitutions. This compound exhibits stability under standard conditions, facilitating handling and storage. Its distinct substitution pattern allows for selective functionalization, enabling precise modifications in complex molecule synthesis. Researchers value it for its potential in developing bioactive compounds, given its balanced lipophilicity and electronic effects.

3-Amino-5-(2,4,6-trichlorophenyl)pyridine structure

1361566-96-2 structure

Product name:3-Amino-5-(2,4,6-trichlorophenyl)pyridine

CAS No:1361566-96-2

MF:C₁₁H₇Cl₃N₂

MW:273.545679330826

CID:4968617

3-Amino-5-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Amino-5-(2,4,6-trichlorophenyl)pyridine
- Inchi： 1S/C11H7Cl3N2/c12-7-2-9(13)11(10(14)3-7)6-1-8(15)5-16-4-6/h1-5H,15H2
- InChI Key： FFIPKSSQNAZTQU-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1C1C=NC=C(C=1)N)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 227
Topological Polar Surface Area: 38.9
XLogP3: 3.7

3-Amino-5-(2,4,6-trichlorophenyl)pyridine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A013028988-1g	3-Amino-5-(2,4,6-trichlorophenyl)pyridine	1361566-96-2	97%	1g	1,534.70 USD	2021-06-22
Alichem	A013028988-250mg	3-Amino-5-(2,4,6-trichlorophenyl)pyridine	1361566-96-2	97%	250mg	484.80 USD	2021-06-22
Alichem	A013028988-500mg	3-Amino-5-(2,4,6-trichlorophenyl)pyridine	1361566-96-2	97%	500mg	790.55 USD	2021-06-22

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Additional information on 3-Amino-5-(2,4,6-trichlorophenyl)pyridine

Research Brief on 3-Amino-5-(2,4,6-trichlorophenyl)pyridine (CAS: 1361566-96-2): Recent Advances and Applications

3-Amino-5-(2,4,6-trichlorophenyl)pyridine (CAS: 1361566-96-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate or active moiety in the development of novel therapeutic agents. This research brief synthesizes the latest findings on its synthesis, biological activity, and applications in drug discovery, providing a comprehensive overview for researchers and industry professionals.

The compound's unique structural features, including the trichlorophenyl group and the pyridine core, make it a promising candidate for modulating biological targets. Recent publications highlight its role in the inhibition of specific enzymes and receptors, particularly in the context of inflammatory and oncological pathways. For instance, a 2023 study demonstrated its efficacy as a scaffold for designing kinase inhibitors, showcasing its versatility in medicinal chemistry applications.

Advances in synthetic methodologies have also been reported, with researchers optimizing routes to produce 3-Amino-5-(2,4,6-trichlorophenyl)pyridine with higher yields and purity. These improvements are critical for scaling up production and ensuring reproducibility in preclinical studies. Additionally, computational studies have provided insights into its binding modes and interactions with biological targets, further elucidating its mechanism of action.

In the context of drug development, this compound has been investigated as a precursor for more complex molecules with enhanced pharmacological properties. Its derivatization has led to compounds with improved bioavailability and target specificity, as evidenced by recent patent filings and peer-reviewed articles. The ongoing research underscores its potential in addressing unmet medical needs, particularly in areas such as autoimmune diseases and cancer therapy.

Looking ahead, the exploration of 3-Amino-5-(2,4,6-trichlorophenyl)pyridine is expected to expand, with interdisciplinary collaborations driving innovation. Future studies may focus on its application in combination therapies or as part of targeted drug delivery systems. The compound's versatility and the growing body of research supporting its utility position it as a valuable asset in the chemical biology and pharmaceutical research landscape.